molecular formula C26H40O3 B568859 17alpha-Testosterone enanthate CAS No. 219296-36-3

17alpha-Testosterone enanthate

Cat. No. B568859
CAS RN: 219296-36-3
M. Wt: 400.603
InChI Key: VOCBWIIFXDYGNZ-PDVSWFIFSA-N
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Description

17alpha-Testosterone enanthate is an androgen and anabolic steroid (AAS) medication. It is mainly used in the treatment of low testosterone levels in men and is also used in hormone therapy for transgender men . It is given by injection into muscle or subcutaneously usually once every one to four weeks .


Synthesis Analysis

The synthesis of this compound involves the esterification of the 17-beta-hydroxy group which increases the duration of action of testosterone . The degradation products of testosterone and 17alpha-ethynylestradiol were identified using a UPLC/MS/MS analysis .


Molecular Structure Analysis

The molecular formula of this compound is C26H40O3 . The IUPAC Standard InChIKey is VOCBWIIFXDYGNZ-ZWJJGLRPSA-N .


Physical And Chemical Properties Analysis

This compound is a white photosensitive solid . Its average mass is 400.594 Da and its monoisotopic mass is 400.297760 Da .

Mechanism of Action

The drug is a synthetic androgen and anabolic steroid and hence is an agonist of the androgen receptor (AR), the biological target of androgens like testosterone and dihydrotestosterone (DHT) . Testosterone enanthate is a testosterone ester and a long-lasting prodrug of testosterone in the body .

Safety and Hazards

Testosterone enanthate can cause adverse drug reactions. The most frequently reported are increased hematocrit, injection-site hemorrhage, injection-site bruising, and increased prostate-specific antigen . It is advised to prevent skin contact, ingestion, or inhalation of this compound .

Future Directions

There are ongoing studies on the effects of testosterone on mixed-muscle protein synthesis and proteome dynamics during energy deficit . There is also interest in the development of new delivery systems for testosterone replacement therapy .

properties

IUPAC Name

[(8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] heptanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H40O3/c1-4-5-6-7-8-24(28)29-23-12-11-21-20-10-9-18-17-19(27)13-15-25(18,2)22(20)14-16-26(21,23)3/h17,20-23H,4-16H2,1-3H3/t20-,21-,22-,23+,25-,26-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VOCBWIIFXDYGNZ-PDVSWFIFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCC(=O)OC1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCCC(=O)O[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H40O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

400.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

219296-36-3
Record name 17alpha-Testosterone enanthate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0219296363
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 17.ALPHA.-TESTOSTERONE ENANTHATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/474JQ2MWGO
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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